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Abstract
N-Nitroso guvacoline-d4 is the deuterated form of N-Nitroso guvacoline, a nitrosated

derivative of the areca nut alkaloid guvacoline. As a member of the N-nitrosamine class of

compounds, which are recognized as potent carcinogens, N-Nitroso guvacoline and its

isotopically labeled counterpart are critical tools in cancer research and analytical chemistry.

This technical guide provides an in-depth overview of N-Nitroso guvacoline-d4, including its

chemical properties, synthesis, analytical applications, and the biological signaling pathways

associated with its non-deuterated form. Detailed experimental protocols and representative

analytical data are presented to support its use in research and development.

Introduction
N-nitrosamines are a class of chemical compounds with the general structure R1N(-R2)-N=O.

They are formed from the reaction of a secondary or tertiary amine with a nitrosating agent,

such as nitrous acid. Many N-nitrosamines are potent carcinogens in various animal species

and are classified as probable human carcinogens.[1][2] N-Nitroso guvacoline is a specific N-

nitrosamine derived from guvacoline, an alkaloid found in the areca nut, the seed of the Areca

catechu palm.[3] Chewing areca nut, often as part of a betel quid, is a widespread practice in

many parts of Asia and has been strongly linked to an increased risk of oral and esophageal

cancers.[3]
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N-Nitroso guvacoline-d4 is a stable, isotopically labeled version of N-Nitroso guvacoline. The

incorporation of deuterium atoms provides a distinct mass signature, making it an ideal internal

standard for quantitative analysis by mass spectrometry.[4][5] Its use allows for the accurate

determination of N-Nitroso guvacoline levels in various matrices, including biological samples

and food products. This guide will delve into the technical details of N-Nitroso guvacoline-d4,

providing researchers with the necessary information for its effective use in their studies.

Chemical and Physical Properties
The chemical and physical properties of N-Nitroso guvacoline-d4 are summarized in the table

below. These properties are essential for its handling, storage, and use in analytical methods.

Property Value Reference

Chemical Name

1,2,5,6-Tetrahydro-1-nitroso-3-

pyridinecarboxylic Acid-d4

Methyl Ester

--INVALID-LINK--

Synonyms Nitrosoguvacoline-d4 --INVALID-LINK--

CAS Number 1330277-21-8 --INVALID-LINK--

Molecular Formula C₇H₆D₄N₂O₃ --INVALID-LINK--

Molecular Weight 174.19 g/mol --INVALID-LINK--

Appearance Solid -

Storage Temperature -20°C -

Synthesis
The synthesis of N-Nitroso guvacoline-d4 involves the nitrosation of deuterated guvacoline.

While a specific, detailed protocol for N-Nitroso guvacoline-d4 is not readily available in the

public domain, a representative synthesis can be extrapolated from general methods for the

preparation of N-nitrosamines.[6][7] The following is a plausible experimental protocol.

Representative Experimental Protocol for Synthesis
Materials:
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Guvacoline-d4 hydrochloride

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate solution (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄)

Distilled water

Procedure:

Dissolve a known quantity of guvacoline-d4 hydrochloride in distilled water in a round-bottom

flask.

Cool the solution to 0-5°C in an ice bath with continuous stirring.

Slowly add a solution of sodium nitrite in distilled water to the cooled guvacoline-d4 solution.

Acidify the reaction mixture by the dropwise addition of hydrochloric acid while maintaining

the temperature between 0-5°C. The pH should be maintained in the acidic range (pH 3-4) to

facilitate nitrosation.

Allow the reaction to stir at 0-5°C for 2-4 hours. Monitor the reaction progress by thin-layer

chromatography (TLC).

Once the reaction is complete, neutralize the mixture with a saturated sodium bicarbonate

solution until the pH is approximately 7.

Extract the aqueous layer multiple times with dichloromethane.

Combine the organic extracts and wash with brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to yield the crude N-Nitroso guvacoline-d4.

Purify the crude product using column chromatography on silica gel with an appropriate

eluent system (e.g., a gradient of ethyl acetate in hexane).

Characterize the final product by mass spectrometry and NMR to confirm its identity and

purity.

Safety Precaution: N-nitrosamines are potent carcinogens and should be handled with extreme

care in a well-ventilated fume hood using appropriate personal protective equipment.

Analytical Applications and Methodologies
The primary application of N-Nitroso guvacoline-d4 is as an internal standard for the

quantitative analysis of N-Nitroso guvacoline in various samples using isotope dilution mass

spectrometry.[4][5] This technique is highly accurate and precise, as the deuterated standard

behaves almost identically to the analyte during sample preparation and analysis, correcting for

any losses or variations.

Representative Experimental Protocol for Quantification
by LC-MS/MS
Instrumentation:

High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Tandem mass spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI)

source

Sample Preparation:

Homogenize the sample matrix (e.g., biological tissue, saliva, or food product).

Spike a known amount of N-Nitroso guvacoline-d4 internal standard into the homogenized

sample.
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Perform a liquid-liquid extraction or solid-phase extraction to isolate the nitrosamines.

Evaporate the solvent and reconstitute the residue in the mobile phase for LC-MS/MS

analysis.

LC-MS/MS Conditions (Representative):

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Gradient: A suitable gradient from a low to high percentage of mobile phase B.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Ionization Mode: Positive Electrospray Ionization (ESI+)

Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions (Hypothetical):

Compound Precursor Ion (m/z) Product Ion (m/z)

N-Nitroso guvacoline 171.1 [Fragment 1], [Fragment 2]

N-Nitroso guvacoline-d4 175.1
[Fragment 1+4], [Fragment

2+4]

Quantification:

A calibration curve is constructed by plotting the ratio of the peak area of the analyte (N-Nitroso

guvacoline) to the peak area of the internal standard (N-Nitroso guvacoline-d4) against the

concentration of the analyte. The concentration of N-Nitroso guvacoline in the unknown sample

is then determined from this calibration curve.
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Representative Analytical Method Validation Data
The following table presents plausible performance characteristics for an analytical method for

the quantification of N-Nitroso guvacoline using N-Nitroso guvacoline-d4 as an internal

standard, based on data from similar nitrosamine analyses.[8][9][10]

Parameter Representative Value

Limit of Detection (LOD) 0.1 - 0.5 ng/mL

Limit of Quantitation (LOQ) 0.5 - 2.0 ng/mL

Linearity (r²) > 0.99

Accuracy (% Recovery) 85 - 115%

Precision (% RSD) < 15%

Biological Effects and Signaling Pathways
While N-Nitroso guvacoline-d4 is primarily used as an analytical standard, the biological

activity of its non-deuterated form, N-Nitroso guvacoline, is of significant interest due to its

presence in the saliva of betel quid chewers.[3]

Carcinogenic Mechanism of N-Nitrosamines
The carcinogenicity of N-nitrosamines is primarily due to their metabolic activation by

cytochrome P450 (CYP) enzymes in the liver and other tissues.[11][12] This metabolic process

generates highly reactive electrophilic intermediates that can alkylate DNA, leading to the

formation of DNA adducts. If these DNA adducts are not repaired, they can cause mutations

during DNA replication, initiating the process of carcinogenesis.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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